Cas no 2225136-69-4 (2-(5-fluoropyrimidin-2-yl)ethan-1-amine dihydrochloride)

• Product Name: 2-(5-fluoropyrimidin-2-yl)ethan-1-amine dihydrochloride
• CAS No: 2225136-69-4
• MF: C₆H₉ClFN₃
• MW: 177.607163190842
• CID: 5184310
• PubChem ID: 137964279
• Update Time: 2025-05-27

2-(5-fluoropyrimidin-2-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidineethanamine, 5-fluoro-, hydrochloride (1:2)
• 2-(5-fluoropyrimidin-2-yl)ethan-1-amine dihydrochloride

• Inchi： 1S/C6H8FN3.ClH/c7-5-3-9-6(1-2-8)10-4-5;/h3-4H,1-2,8H2;1H
• InChI Key： MIUZMNUICIWMHD-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(F)C=N1)CN.Cl

Additional information on 2-(5-fluoropyrimidin-2-yl)ethan-1-amine dihydrochloride

Recent Advances in the Study of 2-(5-Fluoropyrimidin-2-yl)ethan-1-amine Dihydrochloride (CAS: 2225136-69-4)

The compound 2-(5-fluoropyrimidin-2-yl)ethan-1-amine dihydrochloride (CAS: 2225136-69-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluoropyrimidine core and amine hydrochloride moiety, has shown promising potential in various therapeutic applications, particularly in oncology and infectious diseases. Recent studies have focused on its synthesis, mechanism of action, and preclinical efficacy, positioning it as a candidate for further drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-(5-fluoropyrimidin-2-yl)ethan-1-amine dihydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The researchers employed a multi-step process involving fluorination of pyrimidine derivatives followed by amine functionalization and subsequent dihydrochloride salt formation. This advancement addresses previous challenges related to yield and impurity profiles, making the compound more accessible for large-scale studies.

In terms of biological activity, recent in vitro and in vivo studies have elucidated the compound's mechanism of action. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 2-(5-fluoropyrimidin-2-yl)ethan-1-amine dihydrochloride acts as a potent inhibitor of thymidylate synthase (TS), a critical enzyme in DNA synthesis. This inhibition leads to disrupted nucleotide metabolism and subsequent apoptosis in rapidly dividing cells, such as cancer cells. The study reported IC50 values in the nanomolar range for several cancer cell lines, including colorectal and breast cancer models.

Furthermore, the compound has shown potential in combination therapies. Research presented at the 2023 American Association for Cancer Research (AACR) annual meeting highlighted synergistic effects when 2-(5-fluoropyrimidin-2-yl)ethan-1-amine dihydrochloride was combined with checkpoint inhibitors. The combination resulted in enhanced tumor regression in murine models, suggesting a possible role in immunotherapy regimens. These findings are particularly relevant given the growing interest in multimodal cancer treatments.

Beyond oncology, recent investigations have explored the antimicrobial properties of this compound. A 2024 publication in Antimicrobial Agents and Chemotherapy reported its efficacy against drug-resistant strains of Mycobacterium tuberculosis. The study proposed that the fluoropyrimidine moiety interferes with bacterial folate metabolism, a mechanism distinct from current first-line TB drugs. This discovery opens new avenues for addressing antimicrobial resistance, though further pharmacokinetic studies are needed.

Despite these promising developments, challenges remain in the clinical translation of 2-(5-fluoropyrimidin-2-yl)ethan-1-amine dihydrochloride. Recent pharmacokinetic studies have identified issues with oral bioavailability that require formulation optimization. Additionally, ongoing toxicology assessments are crucial to determine therapeutic windows. The compound's progress through preclinical pipelines suggests it may enter phase I clinical trials within the next 2-3 years, pending successful resolution of these challenges.

In conclusion, 2-(5-fluoropyrimidin-2-yl)ethan-1-amine dihydrochloride represents an exciting area of research in chemical biology and drug discovery. Its dual potential in oncology and infectious diseases, coupled with recent synthetic and mechanistic advancements, positions it as a compound worthy of continued investigation. Future research directions likely include structural analogs to improve pharmacokinetic properties and expanded combination therapy studies.